(5-chloro-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-1H-pyrazol-4-yl)methyl 2-chlorophenyl sulfide

• IUPAC Name: 5-chloro-4-[(2-chlorophenyl)sulfanylmethyl]-3-[(4-chlorophenyl)sulfanylmethyl]-1-methylpyrazole
• InChI: InChI=1S/C18H15Cl3N2S2/c1-23-18(21)14(10-25-17-5-3-2-4-15(17)20)16(22-23)11-24-13-8-6-12(19)7-9-13/h2-9H,10-11H2,1H3
• InChI Key: MFDNNLLIFSFFAT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)CSC2=CC=C(C=C2)Cl)CSC3=CC=CC=C3Cl)Cl
• Molecular Formula: C18H15Cl3N2S2
• Molecular Weight: 429.8 g/mol

Description

(5-chloro-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-1H-pyrazol-4-yl)methyl 2-chlorophenyl sulfide is a useful research compound. Its molecular formula is C18H15Cl3N2S2 and its molecular weight is 429.8. The purity is usually 95%.
BenchChem offers high-quality (5-chloro-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-1H-pyrazol-4-yl)methyl 2-chlorophenyl sulfide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-chloro-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-1H-pyrazol-4-yl)methyl 2-chlorophenyl sulfide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• The compound has been explored in various synthesis and structural studies. For instance, Kumarasinghe et al. (2009) investigated the synthesis of similar pyrazole derivatives, highlighting the importance of X-ray analysis for unambiguous structure determination (Kumarasinghe, Hruby, & Nichol, 2009).
• Kariuki et al. (2021) synthesized and structurally characterized isostructural pyrazole derivatives, emphasizing the role of single crystal diffraction in defining molecular conformation (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Chemical Properties and Molecular Structure Analysis

• Kamani et al. (2019) presented the synthesis of a novel tolylthiopyrazol bearing a methyl group, with detailed characterization including X-ray diffraction studies, demonstrating the versatility in chemical modifications and structure elucidation of pyrazole compounds (Kamani et al., 2019).

Potential Biological Activities

• Hafez et al. (2016) synthesized pyrazole derivatives and evaluated them for antimicrobial and anticancer activities, indicating the potential pharmacological applications of such compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).
• Yao et al. (2021) designed and synthesized a new class of pyrazole sulfonate compounds, demonstrating anti-inflammatory effects in animal experiments, suggesting the potential of similar compounds in medical applications (Yao et al., 2021).